Methyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2,4-dichlorophenyl)propanoate

• IUPAC Name: methyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-3-(2,4-dichlorophenyl)propanoate
• InChI: InChI=1S/C12H11Cl2N3O2S2/c1-19-10(18)9(20-12-17-16-11(15)21-12)4-6-2-3-7(13)5-8(6)14/h2-3,5,9H,4H2,1H3,(H2,15,16)
• InChI Key: FYRGTOPDJAWKPI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=C(C=C(C=C1)Cl)Cl)SC2=NN=C(S2)N
• Molecular Formula: C12H11Cl2N3O2S2
• Molecular Weight: 364.3 g/mol

Description

Methyl 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-3-(2,4-dichlorophenyl)propanoate is a chemical compound that has been the subject of scientific research due to its potential use in various fields.

Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulations

One study explores the corrosion inhibition performances of certain thiazole and thiadiazole derivatives for iron metal. Through density functional theory (DFT) calculations and molecular dynamics simulations, the interactions between the metal surface and these molecules were investigated, highlighting the potential of thiadiazole derivatives in corrosion protection (Kaya et al., 2016).

Synthesis of Antimicrobial Agents

Another research focused on the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents. This study detailed the creation of derivatives with moderate antimicrobial activity, demonstrating the chemical's utility in developing new antimicrobial compounds (Sah et al., 2014).

Dyeing Performance of Thiadiazole Derivatives

Research on the synthesis, characterization, and dyeing performance of N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives showcases the application of thiadiazole derivatives in dyeing nylon fabric. This study not only explored the chemical synthesis but also assessed the practical application in textile dyeing, providing insights into the versatility of thiadiazole derivatives (Malik et al., 2018).

Fungicidal Activities

The synthesis and investigation of fungicidal activities of n-(5-((2,4-dichlorophenoxy) methyl)-1,3,4-thiadiazol-2-yl)-substituted-amide illustrate the compound's potential in agriculture as a fungicide. This study provided evidence of moderate fungicidal activities, suggesting its usefulness in protecting crops against fungal diseases (Xiao, 2009).

Molecular Aggregation Studies

Investigations into the solvent effects on molecular aggregation in derivatives of 1,3,4-thiadiazole highlight the compound's interesting photophysical properties. This research contributes to a deeper understanding of how structural modifications and solvent interactions affect molecular behavior, which could be relevant for material science applications (Matwijczuk et al., 2016).